Cas no 1805438-79-2 (6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1805438-79-2
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4865688
• Update Time: 2025-11-01

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-5-1-3(7(10)11)6(13(14)15)4(2-9)12-5/h1,7H,2H2
• InChI Key： MKCWVUVBQAWGEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CCl)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine

Comprehensive Overview of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805438-79-2)

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805438-79-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 6-position, a chloromethyl group at the 2-position, and a difluoromethyl moiety at the 4-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1805438-79-2 serves as a critical identifier for researchers seeking precise chemical data. Its molecular formula C7H5BrClF2N2O2 reflects the integration of halogens (bromine and chlorine) and fluorine atoms, which are increasingly relevant in modern medicinal chemistry due to their ability to modulate bioavailability and metabolic stability. Recent studies highlight the growing demand for fluorinated pyridine derivatives in the development of novel therapeutic agents, particularly in oncology and CNS disorders.

From a synthetic chemistry perspective, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine offers versatile reactivity patterns. The chloromethyl group enables nucleophilic substitution reactions, while the nitro functionality can be reduced to amines or participate in cyclization reactions. These properties align with current trends in click chemistry and fragment-based drug design, addressing frequent search queries about "pyridine derivatives in drug discovery" and "halogenated heterocycles synthesis."

The compound's difluoromethyl group represents a strategic bioisostere in medicinal chemistry, often searched as "CF2H group applications" or "fluorine in drug design." This moiety enhances lipophilicity and membrane permeability while maintaining metabolic stability—key considerations in addressing pharmacokinetic challenges. Analytical techniques such as NMR spectroscopy (particularly 19F NMR) and HPLC-MS are essential for characterizing this compound, reflecting laboratory professionals' frequent inquiries about "fluorine NMR analysis methods."

In material science applications, the nitropyridine core of this compound shows promise in developing organic electronic materials. Researchers investigating "nitroaromatics for OLEDs" or "halogenated pyridines as building blocks" will find relevance in its electron-withdrawing properties and potential for π-stacking interactions. The bromine substituent further enables cross-coupling reactions (e.g., Suzuki-Miyaura), connecting to popular searches about "pyridine functionalization via palladium catalysis."

Quality control of CAS 1805438-79-2 requires strict monitoring of impurities, particularly regioisomers and dehalogenated byproducts. This aligns with industry concerns about "heterocyclic compound purity standards" and "halogenated compound stability." Storage recommendations typically suggest inert atmospheres and protection from light, addressing common questions about "handling sensitive nitropyridine derivatives."

The environmental fate of such compounds has become a trending topic, with increasing searches for "fluorinated compound biodegradation" and "halogenated waste treatment." While 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine is primarily used in controlled research settings, its structural features prompt discussions about sustainable chemistry approaches and green synthetic alternatives.

Patent literature reveals growing interest in this chemical space, particularly for kinase inhibitor development and crop protection agents. These applications correlate with frequent search terms like "pyridine-based agrochemicals" and "nitroheterocycle patents." The compound's multifunctional reactivity makes it valuable for parallel synthesis workflows, a technique increasingly adopted in combinatorial chemistry.

Analytical challenges associated with 1805438-79-2 include distinguishing its regioisomers and characterizing degradation products—topics frequently explored in "HPLC method development for halogenated pyridines." Advanced techniques like HRMS and X-ray crystallography are often employed, addressing researchers' queries about "structural elucidation of polyhalogenated compounds."

In conclusion, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine represents a compelling case study in modern heterocyclic chemistry. Its structural features intersect with multiple research hotspots, from fluorine medicinal chemistry to functional material design. As synthetic methodologies advance and analytical capabilities improve, this compound continues to offer valuable insights for addressing contemporary challenges in molecular science.